4-Hydroxypentenal

• IUPAC Name: (E)-4-hydroxypent-2-enal
• InChI: InChI=1S/C5H8O2/c1-5(7)3-2-4-6/h2-5,7H,1H3/b3-2+
• InChI Key: OFWXLYPSGLVHNC-NSCUHMNNSA-N
• Canonical SMILES: CC(C=CC=O)O
• Isomeric SMILES: CC(/C=C/C=O)O
• Molecular Formula: C5H8O2
• Molecular Weight: 100.12 g/mol
• CAS RN: 16931-17-2, 16931-27-4, 34424-65-2

Description

4-Hydroxypentenal is a chemical compound with the molecular formula C5H10O2. It has an average mass of 102.132 Da and a monoisotopic mass of 102.068077 Da.

Molecular Structure Analysis

The molecular structure of 4-Hydroxypentenal is represented by the formula C5H10O2. It has an average mass of 102.132 Da and a monoisotopic mass of 102.068077 Da.

Chemical Reactions Analysis

A computational investigation on mechanisms and kinetics of gas-phase reactions of 4-hydroxy-2-pentanone (4H2P) with hydroxyl radicals and subsequent reactions of CH3C(O)CH2C·(OH)CH3 radical has been performed. The potential energy diagram was evaluated for five possible reaction pathways at the CCSD(T)/cc-pVTZ//BH&HLYP/cc-pVTZ level of theory.

Physical And Chemical Properties Analysis

4-Hydroxypentenal is a chemical compound with the molecular formula C5H10O2. It has an average mass of 102.132 Da and a monoisotopic mass of 102.068077 Da.

Scientific Research Applications

• Formation of Pyridinium Derivatives : 4-Hydroxypentenal reacts with glycine to form 1-(1-carboxymethyl)-3-(2-hydroxypropyl)-pyridinium betaine. This reaction has been studied for its potential applications in understanding the mechanisms of aldehyde reactions with amino groups in tissues (Napetschnig, Schauenstein, & Esterbauer, 1988).

• Cytotoxicity and Genotoxicity Studies : Research on the cytotoxic and genotoxic activities of 4-Hydroxypentenal and other similar compounds in Chinese hamster ovary cells has been conducted. This includes studying DNA fragmentation and sister-chromatid exchange, which are important in assessing the genotoxic role of lipoperoxidation in humans (Brambilla et al., 1986).

• Interaction with Proteins and Metabolic Processes : The reactivity of 4-Hydroxyalkenals, including 4-Hydroxypentenal, with SH groups in enzymes and structural proteins, has been investigated. These reactions are believed to be mechanisms by which these compounds block certain metabolic processes and exhibit antitumor activity (Schauenstein & Esterbauer, 1978).

• Therapeutic Application in Tumor Treatment : Studies have explored the effects of 4-Hydroxypentenal on various tumors, such as Harding-Passey melanoma in mice, by applying it to transplanted tumor cells or injecting it into the tumor. These studies aim to understand its therapeutic potential in cancer treatment (Krings & Tritsch, 1973).

• Method for Synthesis of Related Compounds : Research has also been conducted on synthesizing 5-Hydroxypentene, a related compound, using a sonochemical Barbier reaction. This is relevant for preparing building blocks in chemical synthesis (Lee et al., 2007).

• Effect on Non-Cancerous and Cancerous Human Tissues : 4-Hydroxypentenal's effects on the human ectocervix, both noncancerous and cancerous, have been studied. It explores the substance's action on DNA biosynthesis and energy metabolism in tumor cells compared to normal cells (Ratzenhofer, Richter, & Schauenstein, 1975).